Cas no 1312716-26-9 (Scutebarbatine X)

• Product Name: Scutebarbatine X
• CAS No: 1312716-26-9
• Molecular Formula: C₃₄H₃₈N₂O₁₀
• Molecular Weight: 634.67300
• CID: 837233
• PubChem ID: 91895318

Scutebarbatine X Properties

Names and Identifiers

• Scutebarbatine X
• [ "" ]
• [(1R,2S,3R,4S,4aS,8aR)-4-[(1S)-1-acetyloxy-2-(4-hydroxy-5-oxo-2H-furan-3-yl)ethyl]-3-hydroxy-3,4,8,8a-tetramethyl-2-(pyridine-3-carbonyloxy)-2,4a,5,6-tetrahydro-1H-naphthalen-1-yl] pyridine-3-carboxylate
• HY-N1263
• 1312716-26-9
• CS-0016667
• AKOS040760701
• 3-Pyridinecarboxylic acid, 3,3'-[(1R,2S,3R,4S,4aS,8aR)-4-[(1S)-1-(acetyloxy)-2-(2,5-dihydro-4-hydroxy-5-oxo-3-furanyl)ethyl]-1,2,3,4,4a,5,6,8a-octahydro-3-hydroxy-3,4,8,8a-tetramethyl-1,2-naphthalenediyl] ester
• CHEMBL3944588

• InChIKey： LOVZWLNTNWLURP-NCDJTCFZSA-N
• Inchi： InChI=1S/C34H38N2O10/c1-19-9-6-12-24-32(19,3)27(45-29(39)21-10-7-13-35-16-21)28(46-30(40)22-11-8-14-36-17-22)34(5,42)33(24,4)25(44-20(2)37)15-23-18-43-31(41)26(23)38/h7-11,13-14,16-17,24-25,27-28,38,42H,6,12,15,18H2,1-5H3/t24-,25-,27-,28-,32-,33-,34-/m0/s1
• SMILES： CC1=CCC[C@H]2[C@]1([C@H]([C@@H]([C@]([C@]2(C)[C@H](CC3=C(C(=O)OC3)O)OC(=O)C)(C)O)OC(=O)c4cccnc4)OC(=O)c5cccnc5)C

Computed Properties

• Exact Mass: 634.25300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 11
• Monoisotopic Mass: 634.25264541g/mol
• Heavy Atom Count: 46
• Complexity: 1300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 171Ų

Experimental Properties

• LogP: 4.05180
• PSA: 171.44000
• Boiling Point: 812.2±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.1 mmHg at 25°C
• Flash Point: 445.0±34.3 °C
• Solubility: Almost insoluble (0.07 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones